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Introduction
Schisandrin C is a bioactive dibenzocyclooctadiene lignan isolated from plants of the

Schisandra genus.[1][2] Lignans from this genus, particularly from the well-known medicinal

plant Schisandra chinensis, have a long history of use in traditional medicine.[3][4] Modern

pharmacological research has identified Schisandrin C as a compound with diverse biological

activities, including anti-inflammatory, antioxidant, and anticancer effects, making it a subject of

significant interest for therapeutic development.[1][5] This document provides a comprehensive

technical overview of the natural sources of Schisandrin C, its relative abundance, and the

key experimental methodologies for its extraction, isolation, and quantification.

Natural Sources of Schisandrin C
The primary natural source of Schisandrin C is the plant Schisandra chinensis (Turcz.) Baill., a

fruit-bearing vine native to Northern China, Korea, and the Russian Far East.[1][4] It is often

referred to as "Wu-Wei-Zi" (five-flavor fruit) in traditional Chinese medicine.[3] While the fruits

and seeds are the most concentrated sources, Schisandrin C is distributed throughout the

plant.[6][7] Another species, Schisandra sphenanthera, also contains a variety of lignans, and

its chemical profile is often compared with that of S. chinensis.[5][8]

A recent study employing UPLC-QTOF-MS confirmed the presence of Schisandrin C in the

leaves, fruit, seeds, and roots of S. chinensis, highlighting that various parts of the plant can
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serve as a source for this compound.[9]

Abundance of Schisandrin C
The concentration of lignans in Schisandra chinensis varies based on the specific plant part,

geographical origin, cultivation conditions, and harvesting time. While Schisandrin C is a key

bioactive component, it is often not the most abundant lignan.[7] Studies frequently report that

other lignans, such as Schisandrin, Schisandrol A, or Schisandrin B, are present in higher

concentrations.[5][6][10] However, Schisandrin C, along with Schisandrol A, Schisandrol B,

and Schisandrin B, has been proposed as a chemical marker for evaluating the quality of high-

grade S. chinensis.[5]

The following table summarizes the distribution and relative abundance of Schisandrin C and

other major lignans in different parts of Schisandra chinensis.
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Plant Part
Major Lignans
Present

Quantitative Data
for Schisandrin C

Reference

Fruit (Fructus)

Schisandrin,

Schisandrin B,

Schisandrin C,

Gomisin A,

Schisantherin A,

Deoxyschisandrin

Detected as a key

component. Absolute

content varies; often

less abundant than

Schisandrin or

Schisandrin B.

[5][6][7]

Seed (Semen)

Schisandrin,

Schisandrin B,

Schisandrin C,

Gomisins

Lignans can constitute

up to 5% of the seed's

dry weight. The total

lignan content in

seeds is higher than in

pulp, leaves, or stems.

[5][7]

Stem (Caulis)
Schisandrin C and

other lignans

Lower total lignan

content compared to

fruits and seeds.

[5][9]

Leaf (Folium)
Schisandrin C and

other lignans

Lower total lignan

content compared to

fruits and seeds.

[5][9]

Root (Radix)
Schisandrin C and

other lignans

Detected, but typically

in lower

concentrations than

the fruit.

[9]

Methodologies for Extraction, Isolation, and
Quantification
A multi-step workflow is required to obtain and analyze pure Schisandrin C from its natural

plant source. This process involves an initial extraction from the raw plant material, followed by

purification and isolation of the target compound, and concluding with analytical quantification.
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Figure 1. General Experimental Workflow for Schisandrin C
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Figure 2. Putative Biosynthetic Pathway of Dibenzocyclooctadiene Lignans
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681557?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

